Cas no 1214345-30-8 (3-Bromo-2-(difluoromethoxy)pyridine)

• Product Name: 3-Bromo-2-(difluoromethoxy)pyridine
• CAS No: 1214345-30-8
• MF: C₆H₄BrF₂NO
• MW: 224.002867698669
• MDL: MFCD13185844
• CID: 1034047
• PubChem ID: 71302907
• Update Time: 2025-08-02

3-Bromo-2-(difluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-(difluoromethoxy)pyridine
• AK131892
• RL00936
• FCH1380772
• Pyridine, 3-bromo-2-(difluoromethoxy)-
• AX8252815
• EN300-121200
• J-511829
• MFCD13185844
• SB85499
• DS-6958
• CS-W021851
• SY103099
• 1214345-30-8
• AKOS016845345
• C71784
• DTXSID30744763
• A891744
• SCHEMBL21225855
• AC-33507
• NBQNVZVXSBNLGN-UHFFFAOYSA-N
• DB-315153

• MDL： MFCD13185844
• Inchi： 1S/C6H4BrF2NO/c7-4-2-1-3-10-5(4)11-6(8)9/h1-3,6H
• InChI Key： NBQNVZVXSBNLGN-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN=C1OC(F)F

Computed Properties

• Exact Mass: 222.94443g/mol
• Monoisotopic Mass: 222.94443g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22.1
• XLogP3: 2.8

3-Bromo-2-(difluoromethoxy)pyridine Security Information

• Hazard Statement： H302-H315-H319-H335
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 3-Bromo-2-(difluoromethoxy)pyridine

Comprehensive Overview of 3-Bromo-2-(difluoromethoxy)pyridine (CAS No. 1214345-30-8)

3-Bromo-2-(difluoromethoxy)pyridine (CAS No. 1214345-30-8) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of both bromine and difluoromethoxy groups on the pyridine ring enhances its reactivity, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where it serves as a building block for kinase inhibitors and antiviral agents.

In recent years, the demand for fluorinated pyridine derivatives like 3-Bromo-2-(difluoromethoxy)pyridine has surged, driven by the growing focus on precision medicine and sustainable agriculture. The compound’s ability to modulate biological pathways has made it a subject of studies exploring cancer therapeutics and crop protection chemicals. Its CAS No. 1214345-30-8 is frequently searched in academic and industrial databases, reflecting its relevance in modern chemistry.

The synthesis of 3-Bromo-2-(difluoromethoxy)pyridine involves multi-step reactions, often starting from commercially available pyridine precursors. Key steps include halogenation and etherification, which require precise control of reaction conditions to achieve high yields. Analytical techniques such as NMR spectroscopy and mass spectrometry are critical for verifying the purity and structure of the final product. These methodologies align with the industry’s push toward green chemistry and process optimization.

From a commercial perspective, 3-Bromo-2-(difluoromethoxy)pyridine is supplied by leading chemical manufacturers under stringent quality standards. Its CAS No. 1214345-30-8 is often listed in catalogs alongside related compounds like 2,3-dihalopyridines and fluorinated heterocycles. The compound’s stability under various storage conditions makes it a practical choice for laboratories and production facilities.

Emerging trends in AI-driven drug discovery have further highlighted the importance of 3-Bromo-2-(difluoromethoxy)pyridine. Computational models frequently incorporate its structural features to predict novel bioactive molecules, addressing challenges in drug resistance and target selectivity. This intersection of synthetic chemistry and digital innovation underscores the compound’s enduring relevance.

In summary, 3-Bromo-2-(difluoromethoxy)pyridine (CAS No. 1214345-30-8) represents a critical tool in advancing both pharmaceutical and agrochemical research. Its versatile applications, coupled with ongoing technological advancements, ensure its continued prominence in scientific and industrial communities.